4-thia-1,8-diazatricyclo[7.5.0.03,7]tetradeca-3(7),5-dien-2-one

Catalog No.
S3212466
CAS No.
1707737-26-5
M.F
C11H14N2OS
M. Wt
222.31
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
4-thia-1,8-diazatricyclo[7.5.0.03,7]tetradeca-3(7)...

CAS Number

1707737-26-5

Product Name

4-thia-1,8-diazatricyclo[7.5.0.03,7]tetradeca-3(7),5-dien-2-one

IUPAC Name

4-thia-1,8-diazatricyclo[7.5.0.03,7]tetradeca-3(7),5-dien-2-one

Molecular Formula

C11H14N2OS

Molecular Weight

222.31

InChI

InChI=1S/C11H14N2OS/c14-11-10-8(5-7-15-10)12-9-4-2-1-3-6-13(9)11/h5,7,9,12H,1-4,6H2

InChI Key

FIGNDJOQOKNIOG-UHFFFAOYSA-N

SMILES

C1CCC2NC3=C(C(=O)N2CC1)SC=C3

Solubility

not available
  • Chemical Databases

    Searches of scientific databases like PubChem and ChemSpider return limited information on this compound, primarily focusing on its structure and basic properties [, ]. There is no mention of its use in published scientific research.

  • Commercial Availability

    The compound can be commercially obtained from some chemical suppliers, suggesting potential research applications, but the specific details of its use are not disclosed.

4-thia-1,8-diazatricyclo[7.5.0.03,7]tetradeca-3(7),5-dien-2-one is a complex organic compound characterized by its unique bicyclic structure, which incorporates both nitrogen and sulfur atoms within its framework. This compound features a diazatricyclic system, indicating the presence of two nitrogen atoms in a fused ring system, and a thioether group (the sulfur atom), which contributes to its distinctive properties. The molecular formula for this compound can be represented as C₁₃H₁₂N₂OS.

The structure of 4-thia-1,8-diazatricyclo[7.5.0.03,7]tetradeca-3(7),5-dien-2-one includes multiple functional groups that may influence its reactivity and biological activity. The presence of the dienone functionality suggests potential for various chemical transformations, including electrophilic additions and conjugate additions.

The reactivity of 4-thia-1,8-diazatricyclo[7.5.0.03,7]tetradeca-3(7),5-dien-2-one can be attributed to its structural features:

  • Electrophilic Addition: The double bonds in the dienone moiety can undergo electrophilic addition reactions with various electrophiles, leading to the formation of more complex derivatives.
  • Nucleophilic Substitution: The sulfur atom can participate in nucleophilic substitution reactions, allowing for functionalization at the sulfur site.
  • Cycloaddition Reactions: The compound may also engage in cycloaddition reactions due to the presence of multiple double bonds, potentially forming new ring systems.
  • Oxidation and Reduction: The compound's functional groups are susceptible to oxidation and reduction processes, which can modify its chemical properties and biological activity.

The synthesis of 4-thia-1,8-diazatricyclo[7.5.0.03,7]tetradeca-3(7),5-dien-2-one can be approached through several synthetic routes:

  • Cyclization Reactions: Starting from appropriate precursors containing nitrogen and sulfur functionalities, cyclization methods can be employed to construct the bicyclic framework.
  • Condensation Reactions: Condensation reactions involving carbonyl compounds and amines or thiols can lead to the formation of the desired structure.
  • Multistep Synthesis: A multistep synthetic route may involve the formation of intermediates that are subsequently transformed into the final product through various organic transformations.

4-thia-1,8-diazatricyclo[7.5.0.03,7]tetradeca-3(7),5-dien-2-one has potential applications in several fields:

  • Pharmaceuticals: Due to its possible biological activities, this compound could serve as a lead structure for drug development targeting infectious diseases or cancer.
  • Material Science: Its unique chemical properties may allow it to be used in the development of novel materials with specific functionalities.
  • Agriculture: If shown to possess antimicrobial properties, it could be explored as a natural pesticide or fungicide.

Interaction studies involving 4-thia-1,8-diazatricyclo[7.5.0.03,7]tetradeca-3(7),5-dien-2-one are crucial for understanding its mechanism of action:

  • Protein-Ligand Interactions: Investigating how this compound interacts with specific proteins can reveal insights into its biological activity and potential therapeutic targets.
  • Receptor Binding Studies: Understanding how this compound binds to receptors involved in disease pathways could elucidate its pharmacological effects.
  • Metabolic Pathway Analysis: Studies on how this compound is metabolized in biological systems can provide information on its efficacy and safety profile.

Several compounds share structural similarities with 4-thia-1,8-diazatricyclo[7.5.0.03,7]tetradeca-3(7),5-dien-2-one:

  • Thiazole Derivatives: Known for their diverse biological activities including antibacterial and antifungal properties.
  • Benzothiazole Compounds: Exhibiting significant anticancer activity and used as scaffolds in drug design.
  • Dihydropyridine Derivatives: These compounds are known for their cardiovascular effects and potential use in treating hypertension.
Compound NameStructural FeaturesBiological Activity
Thiazole DerivativesFive-membered ring with sulfurAntimicrobial, antifungal
Benzothiazole CompoundsFused benzene and thiazole ringsAnticancer
Dihydropyridine DerivativesSix-membered ring with nitrogenCardiovascular effects

The uniqueness of 4-thia-1,8-diazatricyclo[7.5.0.03,7]tetradeca-3(7),5-dien-2-one lies in its specific bicyclic structure that combines both nitrogen and sulfur atoms in a unique arrangement not commonly found in other related compounds, potentially leading to novel biological activities and applications not yet explored fully in current research literature.

XLogP3

2.5

Dates

Modify: 2023-08-18

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